Cas no 57879-44-4 (Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium)

Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium structure
57879-44-4 structure
Product Name:Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium
CAS No:57879-44-4
MF:C26H48NO
MW:390.665428161621
CID:947701
PubChem ID:428856
Update Time:2025-04-19

Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium Chemical and Physical Properties

Names and Identifiers

    • Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium
    • AC1L8MDS
    • AG-G-04622
    • BENZYL-HEXADECYL-(2-HYDROXYETHYL)-METHYL-AZANIUM
    • CTK5A7585
    • DTXSID40330318
    • 57879-44-4
    • Inchi: 1S/C26H48NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(2,23-24-28)25-26-20-17-16-18-21-26/h16-18,20-21,28H,3-15,19,22-25H2,1-2H3/q+1
    • InChI Key: MRAXTHYVHGWIPL-UHFFFAOYSA-N
    • SMILES: OCC[N+](C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 390.37384
  • Monoisotopic Mass: 390.373590155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 19
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 4.11080
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